4-(2,4-difluorophenyl)-2-[2-(3-methyl-1H-pyrazol-1-yl)ethyl]-1,3-thiazole

• IUPAC Name: 4-(2,4-difluorophenyl)-2-[2-(3-methylpyrazol-1-yl)ethyl]-1,3-thiazole
• InChI: InChI=1S/C15H13F2N3S/c1-10-4-6-20(19-10)7-5-15-18-14(9-21-15)12-3-2-11(16)8-13(12)17/h2-4,6,8-9H,5,7H2,1H3
• InChI Key: WNWYORBYZYCISA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)CCC2=NC(=CS2)C3=C(C=C(C=C3)F)F
• Molecular Formula: C15H13F2N3S
• Molecular Weight: 305.3 g/mol

Description

4-(2,4-difluorophenyl)-2-[2-(3-methyl-1H-pyrazol-1-yl)ethyl]-1,3-thiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. It is a thiazole derivative that has been synthesized through several methods and has shown promising results in various scientific research studies.

Mechanism of Action

The exact mechanism of action of 4-(2,4-difluorophenyl)-2-[2-(3-methyl-1H-pyrazol-1-yl)ethyl]-1,3-thiazole is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes, such as carbonic anhydrase, cholinesterase, and monoamine oxidase. It may also act by disrupting the function of certain proteins or by inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been reported to have anticancer activity by inducing apoptosis in cancer cells. It has also been shown to have anti-inflammatory activity by reducing the production of inflammatory cytokines. Additionally, it has been reported to have antimicrobial activity against certain bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(2,4-difluorophenyl)-2-[2-(3-methyl-1H-pyrazol-1-yl)ethyl]-1,3-thiazole in lab experiments is its potential applications in medicinal chemistry. It has shown promising results in various scientific research studies and may have potential therapeutic applications. However, one of the limitations of using this compound is its complex synthesis method, which may make it difficult to produce in large quantities.

Future Directions

There are several future directions for the research on 4-(2,4-difluorophenyl)-2-[2-(3-methyl-1H-pyrazol-1-yl)ethyl]-1,3-thiazole. One direction is to further investigate its potential applications in medicinal chemistry, particularly as an anticancer, anti-inflammatory, or antimicrobial agent. Another direction is to explore its potential as an inhibitor of other enzymes or proteins. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its synthesis method for large-scale production.

Scientific Research Applications

4-(2,4-difluorophenyl)-2-[2-(3-methyl-1H-pyrazol-1-yl)ethyl]-1,3-thiazole has been extensively studied for its potential applications in medicinal chemistry. It has shown promising results in various scientific research studies, including anticancer, anti-inflammatory, and antimicrobial activities. It has also been studied as a potential inhibitor of several enzymes, including carbonic anhydrase, cholinesterase, and monoamine oxidase.